Cas no 953001-96-2 (2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 5-bromothiophene-2-carboxylate)

• Product Name: 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 5-bromothiophene-2-carboxylate
• CAS No: 953001-96-2
• MF: C₁₈H₁₈BrN₃O₂S₂
• MW: 452.388420581818
• CID: 5505163
• Update Time: 2025-10-28

2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 5-bromothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl] 5-bromothiophene-2-carboxylate
• 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 5-bromothiophene-2-carboxylate

• Inchi： 1S/C18H18BrN3O2S2/c1-2-21-7-9-22(10-8-21)18-20-13-4-3-12(11-15(13)26-18)24-17(23)14-5-6-16(19)25-14/h3-6,11H,2,7-10H2,1H3
• InChI Key： HKGQEXKIDGPMKF-UHFFFAOYSA-N
• SMILES： C1(C(OC2C=C3SC(N4CCN(CC)CC4)=NC3=CC=2)=O)SC(Br)=CC=1

Additional information on 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 5-bromothiophene-2-carboxylate

Compound CAS No. 953001-96-2: 2-(4-Ethylpiperazin-1-yl)-1,3-Benzothiazol-6-yl 5-Bromothiophene-2-Carboxylate

The compound with CAS No. 953001-96-2, known as 2-(4-Ethylpiperazin-1-yl)-1,3-Benzothiazol-6-yl 5-Bromothiophene-2-Carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzothiazole core, a piperazine moiety, and a thiophene ring substituted with a bromine atom. These structural elements contribute to its potential applications in drug discovery and advanced material development.

Recent studies have highlighted the importance of benzothiazole derivatives in various therapeutic areas. For instance, researchers have explored the anti-tumor properties of benzothiazole-containing compounds, particularly their ability to inhibit key enzymes involved in cancer cell proliferation. The presence of the piperazine group in this compound further enhances its pharmacokinetic properties, such as solubility and bioavailability, making it a promising candidate for drug delivery systems.

The thiophene ring in this molecule plays a crucial role in modulating its electronic properties. Thiophene derivatives are known for their excellent conjugation abilities, which can significantly influence the compound's optical and electronic characteristics. This makes the compound an attractive candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

Furthermore, the bromine substitution at the thiophene ring introduces additional functionality to the molecule. Bromine atoms are often used as leaving groups in organic synthesis, enabling further functionalization of the compound for specific applications. This feature makes it versatile for use in both medicinal and materials chemistry.

Recent advancements in synthetic chemistry have also made it possible to synthesize this compound with high precision and yield. The development of efficient synthetic routes has facilitated its use in large-scale research projects, further underscoring its potential for commercial applications.

In conclusion, CAS No. 953001-96-2 represents a cutting-edge molecule with a wide range of potential applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers in the fields of medicinal chemistry, materials science, and beyond.